3-(2-Cyano-acetyl)-piperidine-1-carboxylic acid tert-butyl ester
Description
3-(2-Cyano-acetyl)-piperidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H20N2O3 and its molecular weight is 252.31 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Alkaloids and Other Compounds
3-(2-Cyano-acetyl)-piperidine-1-carboxylic acid tert-butyl ester has been utilized in the synthesis of various biologically active alkaloids and compounds. For example, Passarella et al. (2005) demonstrated its use in the stereoselective synthesis of sedridine, allosedridine, methylsedridine, methylallosedridine, ethylnorlobelol, and coniine, emphasizing its versatility as a chiral building block (Passarella et al., 2005).
Antiradical Activity
Tirzite et al. (2002) explored the synthesis of 5-acetyl-2-alkylthio-4-aryl-6-methyl-1,4-dihydropyridine-3-carboxylic acid nitriles, showcasing the compound's role in forming molecules with significant antiradical activity, which is essential for various biomedical applications (Tirzite et al., 2002).
Molecular Structure Studies
Moriguchi et al. (2014) synthesized tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a compound related to this compound. Their work focused on characterizing the molecular structure, highlighting the compound's utility in understanding complex molecular architectures (Moriguchi et al., 2014).
Asymmetric Synthesis
The compound is also significant in the field of asymmetric synthesis. Acharya and Clive (2010) described the synthesis of various substituted piperidines, demonstrating the compound's potential in creating optically pure piperidines, which are valuable in medicinal chemistry (Acharya & Clive, 2010).
Properties
IUPAC Name |
tert-butyl 3-(2-cyanoacetyl)piperidine-1-carboxylate |
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InChI |
InChI=1S/C13H20N2O3/c1-13(2,3)18-12(17)15-8-4-5-10(9-15)11(16)6-7-14/h10H,4-6,8-9H2,1-3H3 |
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| Source | PubChem | |
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InChI Key |
JAZKIHRZCJYSKE-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)C(=O)CC#N |
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| Source | PubChem | |
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Molecular Formula |
C13H20N2O3 |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID20349529 |
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| Record name | tert-Butyl 3-(cyanoacetyl)piperidine-1-carboxylate | |
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Molecular Weight |
252.31 g/mol |
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| Source | PubChem | |
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CAS No. |
842112-53-2 |
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| Record name | tert-Butyl 3-(cyanoacetyl)piperidine-1-carboxylate | |
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